Cas no 13993-61-8 (1,2,3,4-Tetrahydro-1,5-naphthyridine)

• Product Name: 1,2,3,4-Tetrahydro-1,5-naphthyridine
• CAS No: 13993-61-8
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• MDL: MFCD08444439
• CID: 120077
• PubChem ID: 6917495
• Update Time: 2025-11-01

1,2,3,4-Tetrahydro-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-1,5-naphthyridine
• 1,5-Naphthyridine,1,2,3,4-tetrahydro-
• 1,2,3,4-Tetrahydro-[1,5]naphthyridin
• 1,2,3,4-tetrahydro-[1,5]naphthyridine
• tetrahydronaphthyridine
• EOS-62135
• 1,2,3,4-TETRAHYDRO-1,5-NAPHTHY
• CMLDBU00003583
• 1,5-NAPHTHYRIDINE, 1,2,3,4-TETRAHYDRO-
• OALXTMWCXNPUKJ-UHFFFAOYSA-N
• 6807AA
• TRA0073050
• AB45266
• TRA0041069
• 1,2,3,4-tetrahydro[1,5]naphthyridine
• SY011552
• AB0052622
• AMY20041
• tetrahydro 1,5-naphthyridine
• EN300-25624
• CS-W006541
• A807603
• AKOS009101721
• MFCD08444439
• FT-0690791
• 13993-61-8
• Z212053854
• DTXSID60426060
• SCHEMBL307955
• DB-063323
• A1AJR

• MDL： MFCD08444439
• Inchi： 1S/C8H10N2/c1-3-7-8(9-5-1)4-2-6-10-7/h1,3,5,10H,2,4,6H2
• InChI Key： OALXTMWCXNPUKJ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=NC=2CCC1

Computed Properties

• Exact Mass: 134.08400
• Monoisotopic Mass: 134.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.068±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 107-109 ºC
• Boiling Point: 265.3±9.0 ºC (760 Torr),
• Flash Point: 114.2±18.7 ºC,
• Refractive Index: 1.548
• Solubility: Dissolution (46 g/l) (25 º C),
• PSA: 24.92000
• LogP: 1.57770
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1,2,3,4-Tetrahydro-1,5-naphthyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,2,3,4-Tetrahydro-1,5-naphthyridine

Professional Introduction to 1,2,3,4-Tetrahydro-1,5-naphthyridine (CAS No. 13993-61-8)

1,2,3,4-Tetrahydro-1,5-naphthyridine, identified by the Chemical Abstracts Service Number (CAS No.) 13993-61-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the naphthyridine class, a structural motif characterized by a fused bicyclic system containing nitrogen atoms. The presence of a tetrahydropyridine ring in its structure imparts unique electronic and steric properties, making it a versatile scaffold for the design and synthesis of biologically active molecules.

The 1,2,3,4-Tetrahydro-1,5-naphthyridine core structure has been extensively explored for its potential in drug discovery due to its ability to interact with various biological targets. Its aromaticity and nitrogen-rich environment facilitate hydrogen bonding and π-stacking interactions, which are crucial for ligand-receptor binding. Recent advancements in computational chemistry have highlighted the compound's suitability as a pharmacophore in the development of small-molecule inhibitors targeting enzymes and receptors involved in metabolic disorders and cancer.

In recent years, researchers have been particularly interested in derivatives of 1,2,3,4-Tetrahydro-1,5-naphthyridine for their antimicrobial and anti-inflammatory properties. A notable study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound exhibit potent activity against multidrug-resistant bacterial strains by inhibiting key enzymes involved in bacterial cell wall synthesis. The study emphasized the importance of optimizing the substitution pattern on the tetrahydropyridine ring to enhance binding affinity and reduce off-target effects.

The synthesis of 1,2,3,4-Tetrahydro-1,5-naphthyridine (CAS No. 13993-61-8) typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing the environmental impact of production processes. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the naphthyridine core with high regioselectivity and yield.

From a medicinal chemistry perspective, the 1,2,3,4-Tetrahydro-1,5-naphthyridine scaffold has been utilized in the development of novel therapeutic agents targeting neurological disorders. Preliminary research suggests that certain derivatives may modulate neurotransmitter release by interacting with synaptic receptors. These findings have opened new avenues for treating conditions such as Parkinson's disease and Alzheimer's disease. Additionally, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug delivery systems.

The pharmacokinetic properties of 1,2,3,4-Tetrahydro-1,5-naphthyridine (CAS No. 13993-61-8) are another critical area of investigation. Studies indicate that oral administration leads to moderate bioavailability due to rapid metabolism by cytochrome P450 enzymes. However，structural modifications can enhance metabolic stability while maintaining biological activity. For example，introducing halogen atoms or electron-withdrawing groups at specific positions on the tetrahydropyridine ring has been shown to prolong circulation time and improve target engagement.

In conclusion,1,2,3,4-Tetrahydro- Naphthyridine is a structurally intriguing compound with broad applications in pharmaceutical research and drug development. Its unique chemical properties make it an ideal candidate for designing molecules with therapeutic potential across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies，the significance of this compound is expected to grow further，driving innovation in medicinal chemistry and chemical biology.